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Compound of Interest

Compound Name: 4,4'-Dinitrocarbanilide-d8

Cat. No.: B565505 Get Quote

Essential Safety and Handling Guide for 4,4'-
Dinitrocarbanilide-d8
This guide provides crucial safety and logistical information for the handling and disposal of

4,4'-Dinitrocarbanilide-d8 in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier and Properties:

Property Value

Chemical Name 1,3-bis(4-nitrophenyl)urea-d8

Synonyms
N,N'-Bis(p-nitrophenyl)urea-d8, 4,4'-

Dinitrodiphenylurea-d8, DNC-d8[1][2]

CAS Number 1156508-87-0[1][2][3][4]

Molecular Formula C13H2D8N4O5[1]

Molecular Weight 310.29 g/mol [1][2]

Appearance Yellow solid[1]

Storage 2-8°C[1]
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Hazard Identification and Personal Protective Equipment
(PPE)
The non-deuterated form, 4,4'-Dinitrocarbanilide, is classified with the following hazards:

H315: Causes skin irritation[5][6]

H319: Causes serious eye irritation[5][6]

H335: May cause respiratory irritation[5][6]

Given the similar chemical structure, 4,4'-Dinitrocarbanilide-d8 should be handled with the

same precautions. The following personal protective equipment is mandatory:

Hand Protection: Wear chemically compatible, disposable gloves (e.g., nitrile) at all times.[7]

[8][9] Gloves should be inspected before use and changed frequently, especially after direct

contact with the substance.

Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles.[7]

[8] A face shield may be required for operations with a higher risk of splashing or dust

generation.[7]

Skin and Body Protection: A laboratory coat or coveralls should be worn to prevent skin

contact.[7][8] Ensure clothing is buttoned and sleeves are down.

Respiratory Protection: Handle the solid in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize dust inhalation.[5] If a fume hood is not available or if

significant dust is generated, a respirator may be necessary.[9]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Designate a specific area for handling 4,4'-Dinitrocarbanilide-d8, preferably within a
chemical fume hood.
Ensure a safety shower and eyewash station are readily accessible.
Assemble all necessary equipment and reagents before starting work.
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2. Weighing and Aliquoting:

Perform all weighing and handling of the solid compound within a chemical fume hood to
contain any dust.
Use appropriate tools (e.g., spatulas) to handle the material. Avoid creating dust clouds.
Close the container tightly after use.[5]

3. Solution Preparation:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.
If heating is required, use a controlled heating source (e.g., a heating mantle with a stirrer)
and ensure proper ventilation.

4. Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the
chemical.
Wash hands thoroughly with soap and water after removing gloves.[9]

Disposal Plan
Waste Collection: All solid waste contaminated with 4,4'-Dinitrocarbanilide-d8 (e.g., used

gloves, weigh boats, paper towels) should be collected in a designated, labeled hazardous

waste container.

Liquid Waste: Solutions containing this compound should be collected in a separate, labeled

hazardous waste container.

Disposal Route: Dispose of all waste through your institution's environmental health and

safety office, following all local, state, and federal regulations.[5] Do not dispose of this

chemical down the drain or in regular trash.

Experimental Workflow
Below is a generalized workflow for handling 4,4'-Dinitrocarbanilide-d8 in a laboratory setting.
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Caption: Workflow for Safe Handling of 4,4'-Dinitrocarbanilide-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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